Cas no 827024-04-4 (1H-Pyrrole, 2-(4-methoxybenzoyl)-1-[(4-methylphenyl)sulfonyl]-)

• Product name: 1H-Pyrrole, 2-(4-methoxybenzoyl)-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 827024-04-4
• MF: C₁₉H₁₇NO₄S
• MW: 355.40758
• CID: 686523
• PubChem ID: 53386576

1H-Pyrrole, 2-(4-methoxybenzoyl)-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-(4-methoxybenzoyl)-1-[(4-methylphenyl)sulfonyl]-
• (4-methoxyphenyl)-[1-(4-methylphenyl)sulfonylpyrrol-2-yl]methanone
• (4-Methoxyphenyl)(1-tosyl-1H-pyrrol-2-yl)methanone
• (4-Methoxyphenyl)[1-(4-methylbenzene-1-sulfonyl)-1H-pyrrol-2-yl]methanone
• 827024-04-4
• DTXSID70693807

• Inchi： InChI=1S/C19H17NO4S/c1-14-5-11-17(12-6-14)25(22,23)20-13-3-4-18(20)19(21)15-7-9-16(24-2)10-8-15/h3-13H,1-2H3
• InChI Key： MPMYIXSHDUNNCV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C=CC=C2C(=O)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 355.08782920g/mol
• Monoisotopic Mass: 355.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.8Ų